Cas no 2514953-06-9 (1-(1-Cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride)

• Product Name: 1-(1-Cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride
• CAS No: 2514953-06-9
• MF: C₈H₁₅Cl₂N₃
• MW: 224.130799531937
• CID: 5175198
• Update Time: 2026-03-04

1-(1-Cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-Cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride

• Inchi： 1S/C8H13N3.2ClH/c1-9-6-7-4-5-11(10-7)8-2-3-8;;/h4-5,8-9H,2-3,6H2,1H3;2*1H
• InChI Key： GQZHZHPLTOLGGF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=CC(CNC)=N1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 133
• Topological Polar Surface Area: 29.8

Additional information on 1-(1-Cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride

Comprehensive Overview of 1-(1-Cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride (CAS No. 2514953-06-9)

The compound 1-(1-Cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride (CAS No. 2514953-06-9) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropylpyrazole core and N-methylmethanamine moiety, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate biological targets with high specificity.

In recent years, the scientific community has shown growing interest in pyrazole derivatives, driven by their diverse pharmacological properties. The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation studies. Analytical techniques such as HPLC, NMR, and mass spectrometry have been employed to characterize this molecule, confirming its high purity (>98%) and structural integrity. These quality attributes are critical for researchers investigating its structure-activity relationships (SAR) in various therapeutic areas.

The synthesis of 1-(1-Cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride involves multi-step organic transformations, with the cyclopropylation of pyrazole intermediates being a key step. Process chemists have optimized reaction conditions to improve yields while maintaining excellent stereochemical control. Recent publications highlight its potential as a kinase inhibitor precursor, with particular relevance to inflammatory and metabolic disorders. This aligns with current market trends favoring targeted therapies with improved safety profiles.

From a commercial perspective, the demand for high-value heterocyclic compounds like this has increased significantly. Pharmaceutical companies are actively screening such molecules for their drug-like properties, including bioavailability and metabolic stability. The compound's logP value and hydrogen bond donor/acceptor count suggest favorable pharmacokinetic characteristics, making it attractive for lead optimization programs. These features address common search queries about "bioavailable small molecules" and "drug discovery building blocks."

Environmental and regulatory considerations are increasingly important in chemical development. The green chemistry profile of this compound's synthesis has been evaluated, with efforts made to reduce hazardous solvents and improve atom economy. Such sustainable approaches respond to growing industry concerns about environmental impact and align with searches for "eco-friendly synthetic methods." Stability studies under various pH and temperature conditions demonstrate its suitability for long-term storage and transportation.

In material science applications, the electronic properties of the pyrazole ring system have attracted attention for developing functional materials. Researchers are investigating its potential in organic electronics and as a ligand in catalytic systems. This multidisciplinary relevance makes CAS No. 2514953-06-9 a subject of interest across scientific domains, from medicinal chemistry to materials engineering.

Future research directions for 1-(1-Cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride may explore its cocrystal formation with various coformers to modify physicochemical properties. The scientific literature shows increasing searches for "pharmaceutical cocrystals" and "solid form screening," indicating growing interest in these advanced formulation strategies. Such developments could further enhance the compound's utility in specialized applications requiring tailored release profiles or improved thermal stability.

Quality control protocols for this compound emphasize rigorous impurity profiling, particularly for potential genotoxic impurities. Analytical method development has focused on sensitive detection techniques to meet stringent regulatory requirements. These practices address common industry concerns about "ICH guideline compliance" and "pharmaceutical quality standards," making the compound suitable for preclinical development programs.

The intellectual property landscape surrounding pyrazole-based compounds continues to evolve, with numerous patents filed for related structures. While CAS No. 2514953-06-9 itself may not be patented, its structural features appear in several patent applications for therapeutic agents and agricultural chemicals. This patent activity reflects the commercial potential of such chemical scaffolds and responds to frequent searches about "novel heterocyclic patents."

From a market perspective, the global demand for specialty fine chemicals like this compound is projected to grow steadily. Custom synthesis providers are scaling up production to meet research needs, while maintaining strict quality assurance standards. The compound's availability in milligram to kilogram quantities facilitates both early-stage research and development-scale investigations, addressing common purchaser inquiries about "scalable synthetic routes."

In conclusion, 1-(1-Cyclopropylpyrazol-3-yl)-N-methylmethanamine;dihydrochloride represents an important addition to the toolbox of medicinal chemists and material scientists. Its balanced physicochemical properties, synthetic accessibility, and multifunctional potential position it as a valuable intermediate for various applications. As research progresses, this compound may yield novel derivatives with enhanced biological activities or material properties, continuing the innovation cycle in chemical sciences.